2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-amino-7,7-dimethyl-1-morpholin-4-yl-5-oxo-4-pyridin-3-yl-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C21H25N5O2/c1-21(2)10-16-19(17(27)11-21)18(14-4-3-5-24-13-14)15(12-22)20(23)26(16)25-6-8-28-9-7-25/h3-5,13,18H,6-11,23H2,1-2H3
• InChI Key: RUOFXIGYBJUHDD-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CN=CC=C4)C(=O)C1)C

Description

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that exhibits anti-tumor activity. It was first discovered in the late 1990s and has since been the subject of extensive scientific research due to its potential as an anti-cancer agent.

Mechanism of Action

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile works by activating the immune system to attack cancer cells. It stimulates the production of cytokines, which are proteins that help regulate the immune response. This results in the destruction of tumor cells and the inhibition of tumor growth.
Biochemical and physiological effects:
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a number of biochemical and physiological effects on the body. It can cause the release of inflammatory cytokines, which can lead to fever and other flu-like symptoms. It can also affect the levels of various enzymes and proteins in the blood.

Advantages and Limitations for Lab Experiments

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It also exhibits potent anti-tumor activity, making it a valuable tool for studying cancer biology. However, 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be difficult to work with due to its complex structure and the potential for side effects.

Future Directions

There are a number of potential future directions for research on 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of interest is the development of more effective delivery methods, such as nanoparticles or liposomes, to improve its bioavailability. Another area of research is the identification of biomarkers that can predict response to 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile treatment. Additionally, there is ongoing research into the use of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in combination with other anti-cancer agents to enhance its efficacy.

Synthesis Methods

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The exact synthesis method is complex and beyond the scope of this paper, but it typically involves the use of specialized equipment and techniques.

Scientific Research Applications

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been extensively studied for its anti-tumor properties. It has been shown to selectively induce apoptosis (cell death) in tumor cells, while leaving healthy cells unharmed. This makes it a promising candidate for cancer therapy.